Cas no 952182-22-8 (6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid)

6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid structure
952182-22-8 structure
Product Name:6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid
CAS No:952182-22-8
MF:C9H5F3N2O2
MW:230.143412351608
MDL:MFCD09836048
CID:1985333
PubChem ID:45073277
Update Time:2025-04-21

6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
    • LogP
    • 952182-22-8
    • EN300-317479
    • DTXSID80662706
    • AKOS015995914
    • 6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLICACID
    • SCHEMBL14972759
    • 6-(Trifluoromethyl)-7-azaindole-2-carboxylic acid
    • 6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid
    • MDL： MFCD09836048
    • Inchi： 1S/C9H5F3N2O2/c10-9(11,12)6-2-1-4-3-5(8(15)16)13-7(4)14-6/h1-3H,(H,13,14)(H,15,16)
    • InChI Key： XWVHTTQLCYJSLT-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=C2C=C(C(=O)O)NC2=N1)(F)F

Computed Properties

  • Exact Mass: 230.03031189Da
  • Monoisotopic Mass: 230.03031189Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 398.6±37.0 °C at 760 mmHg
  • Flash Point: 194.9±26.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Security Information

6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T900600-2.5mg
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid
 952182-22-8
2.5mg
 $ 70.00 2022-06-02
TRC
T900600-5mg
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid
 952182-22-8
5mg
 $ 95.00 2022-06-02
TRC
T900600-25mg
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid
 952182-22-8
25mg
 $ 365.00 2022-06-02
Enamine
EN300-317479-1g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95%
1g
 $2257.0 2023-09-05
Enamine
EN300-317479-5g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95%
5g
 $6545.0 2023-09-05
Enamine
EN300-317479-10g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95%
10g
 $9704.0 2023-09-05
Enamine
EN300-317479-0.05g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95.0%
0.05g
 $600.0 2025-03-19
Enamine
EN300-317479-0.1g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95.0%
0.1g
 $783.0 2025-03-19
Enamine
EN300-317479-0.25g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95.0%
0.25g
 $1118.0 2025-03-19
Enamine
EN300-317479-0.5g
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
 952182-22-8 95.0%
0.5g
 $1760.0 2025-03-19

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